Cas no 113638-49-6 (3-(Trifluoromethoxy)benzene-1,2-diamine)

• Product Name: 3-(Trifluoromethoxy)benzene-1,2-diamine
• CAS No: 113638-49-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• MDL: MFCD16628051
• CID: 2142530
• PubChem ID: 14011577
• Update Time: 2025-09-22

3-(Trifluoromethoxy)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-trifluoromethoxybenzene-1,2-diamine
• 2-diaMine
• 3-(trifluoroMethoxy)benzene-1
• 1,2-Diamino-3-(trifluoromethoxy)benzene
• 3-(TrifluoroMethoxy)-1,2-benzenediaMine
• G63069
• 113638-49-6
• 3-Trifluoromethoxy-benzene-1,2-diamine
• AKOS027385071
• 3-(Trifluoromethoxy)benzene-1,2-diamine
• 1,2-Benzenediamine, 3-(trifluoromethoxy)-
• (trifluoromethoxy)-1,2-benzenediamine
• SCHEMBL2848722
• DB-347732
• MFCD16628051
• PS-10962
• 3-(Trifluoromethoxy)benzene-1,2-diamine97%

• MDL： MFCD16628051
• Inchi： 1S/C7H7F3N2O/c8-7(9,10)13-5-3-1-2-4(11)6(5)12/h1-3H,11-12H2
• InChI Key： DGRRQMLGFKOEAE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1N)N)(F)F

Computed Properties

• Exact Mass: 192.05104734Da
• Monoisotopic Mass: 192.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 236.1±35.0 °C at 760 mmHg
• Flash Point: 96.6±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(Trifluoromethoxy)benzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)